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Compound of Interest

Compound Name: 5-Deoxypulchelloside I

Cat. No.: B1245700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Deoxypulchelloside I is an iridoid glycoside, a class of secondary metabolites known for

their diverse biological activities. This technical guide provides a comprehensive overview of

the discovery, history, and physicochemical properties of 5-Deoxypulchelloside I. It also

details the experimental protocols for its isolation and structure elucidation and discusses its

known biological activities. This document is intended to serve as a valuable resource for

researchers and professionals in the fields of natural product chemistry, pharmacology, and

drug development.

Physicochemical Properties
5-Deoxypulchelloside I has been characterized by its fundamental physicochemical

properties, which are essential for its identification and for understanding its behavior in

biological systems.
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Property Value Source

Chemical Formula C₁₇H₂₆O₁₁ ChemNorm

Molecular Weight 406.382 g/mol ChemNorm

CAS Number 115075-53-1 ChemNorm

Appearance Powder ChemNorm

Purity ≥98% (by HPLC) ChemNorm

Discovery and History
5-Deoxypulchelloside I was first reported as a known iridoid glycoside isolated from the aerial

parts of Eremostachys laciniata (Lamiaceae) in a study by Calis and colleagues in 2008.[1]

This plant is a perennial medicinal herb found in Iran and other parts of the Middle East and

has been traditionally used to treat allergies, headaches, and liver diseases.[2] The study by

Calis et al. led to the isolation and identification of thirteen other known iridoid glucosides, four

phenylethanoid glycosides, and five flavone derivatives from the same plant source,

highlighting the rich phytochemical profile of Eremostachys laciniata.[1] The presence of 5-
Deoxypulchelloside I in this genus, which is closely related to the genus Phlomis, provides

important chemotaxonomic information.[1]

Experimental Protocols
The isolation and structure elucidation of 5-Deoxypulchelloside I involve standard

phytochemistry techniques. The following protocols are based on methodologies reported for

the isolation of iridoid glycosides from Eremostachys laciniata.[1][2]

Isolation of 5-Deoxypulchelloside I
A general workflow for the isolation of 5-Deoxypulchelloside I is depicted in the diagram

below.
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Figure 1: General workflow for the isolation and characterization of 5-Deoxypulchelloside I.
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Plant Material and Extraction: The aerial parts of Eremostachys laciniata are collected, dried,

and powdered. The powdered plant material is then subjected to extraction with methanol at

room temperature. The resulting extract is filtered and concentrated under reduced pressure

to yield a crude methanolic extract.[2]

Fractionation: The crude methanolic extract is typically subjected to solvent-solvent

partitioning to remove non-polar compounds. This may involve partitioning against solvents

like n-hexane and dichloromethane.[2] The resulting methanol-soluble fraction, rich in polar

glycosides, is used for further separation.

Chromatographic Separation: The methanol fraction is subjected to a combination of

chromatographic techniques. Solid-phase extraction (SPE) using a C18 cartridge is often

employed for initial purification.[2] The final isolation of 5-Deoxypulchelloside I is achieved

through preparative reversed-phase high-performance liquid chromatography (RP-HPLC).[2]

Structure Elucidation
The chemical structure of 5-Deoxypulchelloside I was elucidated using a combination of

spectroscopic methods.[1]

UV and IR Spectroscopy: Ultraviolet (UV) and Infrared (IR) spectroscopy provide initial

information about the presence of chromophores and functional groups in the molecule.

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to

determine the molecular weight and elemental composition of the compound.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: One-dimensional (¹H and ¹³C NMR) and

two-dimensional (COSY, HSQC, HMBC) NMR experiments are crucial for determining the

complete chemical structure, including the stereochemistry, of 5-Deoxypulchelloside I.[1]

While the specific NMR data for 5-Deoxypulchelloside I is not readily available in a

tabulated format, the chemical shifts of related iridoid glycosides can be used for

comparative purposes.

Biological Activity
The biological activities of 5-Deoxypulchelloside I have not been extensively studied

individually. However, extracts of Eremostachys laciniata containing this and other iridoid
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glycosides have shown notable anti-inflammatory and antibacterial properties.

Activity Compound/Extract Results Source

Anti-inflammatory
Crude extract of E.

laciniata rhizomes

Showed significant

improvements in

clinical trials for

inflammatory

conditions like

arthritis.

[2]

Antibacterial
Pulchelloside I

(related iridoid)

Exhibited moderate

antibacterial activity

against various

strains, with MIC

values ranging from

0.05 to 0.50 mg/mL.

[3]

Note: Specific quantitative biological activity data (e.g., IC₅₀ values for antioxidant or anti-

inflammatory assays) for purified 5-Deoxypulchelloside I are not currently available in the

public domain literature.

Potential Signaling Pathways
While the specific signaling pathways modulated by 5-Deoxypulchelloside I have not been

elucidated, many iridoid glycosides and other natural polyphenolic compounds are known to

exert their anti-inflammatory effects by modulating key inflammatory signaling cascades, such

as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK)

pathways. A hypothetical mechanism of action is presented below.
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Figure 2: Hypothetical anti-inflammatory signaling pathway potentially modulated by 5-
Deoxypulchelloside I.

This proposed mechanism suggests that 5-Deoxypulchelloside I may inhibit the activation of

the IKK complex and the MAPK pathway, thereby preventing the activation and nuclear

translocation of the NF-κB p50/p65 heterodimer. This, in turn, would lead to the downregulation

of pro-inflammatory genes, resulting in a decrease in the production of inflammatory mediators

such as TNF-α, IL-6, IL-1β, iNOS, and COX-2. Further research is required to validate this

hypothesis.

Conclusion
5-Deoxypulchelloside I is a naturally occurring iridoid glycoside with potential for further

pharmacological investigation. While its discovery and chemical characterization are

established, a significant gap exists in the understanding of its specific biological activities and

mechanisms of action. This technical guide provides a foundation for future research by

consolidating the current knowledge on this compound. Further studies are warranted to

explore the full therapeutic potential of 5-Deoxypulchelloside I, particularly in the context of

inflammatory diseases.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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